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Compound of Interest

Compound Name: C-MS023

Cat. No.: B10753066

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C-MS023 is a potent and selective inhibitor of type I protein arginine methyltransferases

(PRMTs), which are crucial enzymes in various biological processes, including gene

transcription, signal transduction, and DNA repair.[1][2][3][4] Overexpression of PRMTs has

been implicated in several diseases, particularly cancer, making them attractive therapeutic

targets.[1] Accurate and consistent preparation of C-MS023 stock solutions is paramount for

reliable experimental outcomes in cell-based assays, biochemical studies, and preclinical

research. This document provides a detailed protocol for the preparation, storage, and handling

of C-MS023 stock solutions.

Chemical Properties
C-MS023 is available as a free base and as a dihydrochloride salt.[5] It is important to note the

specific form of the compound being used, as this will affect its molecular weight and solubility

characteristics.
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Data Presentation: Quantitative Summary
The following table summarizes the key quantitative data for C-MS023 and its dihydrochloride

salt.

Property C-MS023 (Free Base) C-MS023 (Dihydrochloride)

CAS Number 1831110-54-3[2][3][6][7] 1992047-64-9[5]

Molecular Formula C₁₇H₂₅N₃O[1][2][4][7] C₁₇H₂₅N₃O · 2HCl

Molecular Weight 287.40 g/mol [2][3][6][7] 360.32 g/mol [5]

Appearance White to off-white powder White to off-white powder

Solubility in DMSO

≥ 30 mg/mL[2], 57 mg/mL

(198.32 mM)[3][6], 100 mg/mL

(347.95 mM)[7]

Soluble to 100 mM

Solubility in Ethanol
30 mg/mL[2], 29 mg/mL (100.9

mM)[6]
Not specified

Solubility in Water Insoluble[3][6] Soluble to 100 mM

Solubility in DMF 30 mg/mL[2] Not specified

Storage (Powder) -20°C for up to 3 years[3][7] -20°C

Storage (Stock Solution)
-80°C for up to 1 year, -20°C

for up to 1 month[3][8]
-20°C

Experimental Protocols
Materials

C-MS023 (free base or dihydrochloride salt)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Ultrasonic bath (optional, but recommended for higher concentrations)[7]

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Stock Solution of C-
MS023 (Free Base) in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution of C-MS023 free

base. Adjust volumes as needed for different desired concentrations or volumes.

Pre-weighing Preparation: Allow the vial of C-MS023 powder to equilibrate to room

temperature for at least 30 minutes before opening to prevent condensation of moisture.

Weighing: Carefully weigh out 2.874 mg of C-MS023 (free base, MW: 287.4 g/mol ) using a

calibrated analytical balance.

Solubilization: Add the weighed C-MS023 powder to a sterile microcentrifuge tube. Add 1 mL

of anhydrous DMSO.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. For higher concentrations, sonication in an ultrasonic bath for 5-10

minutes may be necessary to ensure complete dissolution.[7] Visually inspect the solution to

ensure no particulates are present.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes.[3][8]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 1 year).[3][8]

Protocol for Preparing a 10 mM Stock Solution of C-
MS023 (Dihydrochloride) in Water
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Pre-weighing Preparation: Allow the vial of C-MS023 dihydrochloride powder to equilibrate to

room temperature for at least 30 minutes before opening.

Weighing: Weigh out 3.603 mg of C-MS023 dihydrochloride (MW: 360.32 g/mol ).

Solubilization: Add the weighed powder to a sterile microcentrifuge tube. Add 1 mL of sterile,

nuclease-free water.

Mixing: Vortex thoroughly until the solid is completely dissolved.

Aliquoting and Storage: Aliquot and store as described for the free base solution.

Signaling Pathways and Experimental Workflows
The following diagram illustrates the general workflow for preparing a stock solution of C-
MS023.
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Preparation

Storage
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Caption: Workflow for C-MS023 stock solution preparation.
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Conclusion
Proper preparation and storage of C-MS023 stock solutions are critical for obtaining

reproducible results in research applications. By following these detailed protocols, researchers

can ensure the integrity and activity of this potent PRMT inhibitor in their experiments. Always

refer to the manufacturer's specific instructions and safety data sheets for the lot of C-MS023
being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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